3-Ethyl-5-fluorobenzoic acid

• IUPAC Name: 3-ethyl-5-fluorobenzoic acid
• InChI: InChI=1S/C9H9FO2/c1-2-6-3-7(9(11)12)5-8(10)4-6/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: UACPZQPRJQGCSD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)F)C(=O)O
• Molecular Formula: C9H9FO2
• DSSTOX Substance ID: DTXSID001308784
• Molecular Weight: 168.16 g/mol
• CAS No.: 1261843-53-1

Description

3-Fluorobenzoic acid is an organic compound with the formula C7H5FO2. It is the meta form of fluorobenzoic acid. Its conjugate base is 3-fluorobenzoate. The compound is an irritant. It is a white to light yellow crystal powder that poses a significantly acidic nature. It is used as an intermediate in organic synthesis and pharmaceutical intermediates.

Synthesis Analysis

3-Fluorobenzoic acid is obtained by deaminating 2-amino-5-chlorobenzoic acid. After the reaction is completed, the temperature is lowered, the crude product solid is centrifuged, and then ultrasonically washed with 3 mL of water, centrifuged, and dried to constant weight to obtain the target product.

Molecular Structure Analysis

The molecular formula of 3-Fluorobenzoic acid is C7H5FO2. Its molecular weight is 140.1118. The IUPAC Standard InChI is InChI=1S/C7H5FO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H, (H,9,10).

Chemical Reactions Analysis

3-Fluorobenzoic acid is a compound useful in organic synthesis. It can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation.

Physical and Chemical Properties Analysis

3-Fluorobenzoic acid is a white to light yellow crystal powder. It has a molecular weight of 140.1118. The compound is an irritant.

Scientific Research Applications

Organic Synthesis and Material Science

Pharmaceutical Intermediates

In the pharmaceutical industry, 3-Ethyl-5-fluorobenzoic acid is used in the synthesis of intermediates for drugs. For instance, its derivatives have been applied in the synthesis of Floxacin intermediates, a class of antibiotics. The continuous-flow process for producing these intermediates is noted for its efficiency, safety, and environmentally friendly approach, demonstrating the acid's role in modern pharmaceutical manufacturing (Shaozheng Guo et al., 2020).

Alzheimer’s Disease Research

Derivatives of this compound have been explored for Alzheimer’s disease treatment. Specifically, 9-amino-1,2,3,4-tetrahydroacridine derivatives with this compound moiety showed promising results as inhibitors of cholinesterases and β-amyloid aggregation, key factors in Alzheimer's disease progression. This highlights the potential therapeutic applications of compounds derived from this compound (Kamila Czarnecka et al., 2017).

Crystallography and Material Analysis

In crystallography, derivatives of this compound are used to study crystal structures and properties. For example, ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate, a compound derived from 4-fluoro-3-nitrobenzoic acid, was synthesized and its crystal structure analyzed. This study contributes to understanding the roles of hydrogen bonds in crystal packing (K. Y. Yeong et al., 2018).

Environmental Applications

Fluorobenzoic acids, including derivatives of this compound, serve as chemical tracers in environmental studies. They are particularly useful in oilfield applications for tracking fluid flow paths and providing insights into enhanced oil recovery processes. Their non-toxic nature and low detection limit make them favorable over radioactive tracers (Anuj Kumar et al., 2021).

Safety and Hazards

3-Fluorobenzoic acid is combustible. It is recommended to keep away from heat/sparks/open flames/hot surfaces. It is advised to wear personal protective equipment/face protection and ensure adequate ventilation. Contact with skin, eyes, or clothing should be avoided. Ingestion and inhalation should be avoided.